
An In-depth Technical Guide to N-tert-
Butylmaleimide: Structure, Properties, and

Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N-tert-Butylmaleimide

Cat. No.: B1268926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-tert-Butylmaleimide is a versatile organic compound characterized by a maleimide ring

substituted with a tert-butyl group on the nitrogen atom. This bulky alkyl group significantly

influences the compound's physical and chemical properties, including its solubility and

reactivity. As a Michael acceptor, N-tert-Butylmaleimide readily participates in conjugate

addition reactions, particularly with thiols, making it a valuable reagent in organic synthesis and

bioconjugation. Its applications span from polymer chemistry to the development of covalent

probes for chemical proteomics, enabling the study of protein function and drug-target

engagement. This guide provides a comprehensive overview of the chemical structure,

properties, synthesis, and key applications of N-tert-Butylmaleimide, complete with

experimental protocols and mechanistic diagrams to support its use in research and

development.

Chemical Structure and Identification
N-tert-Butylmaleimide is structurally defined by a five-membered dicarboximide ring

containing a carbon-carbon double bond, with a tert-butyl group attached to the nitrogen atom.
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Systematic Name: 1-(tert-Butyl)-1H-pyrrole-2,5-dione[1] Common Name: N-tert-
Butylmaleimide CAS Number: 4144-22-3[1][2] Molecular Formula: C₈H₁₁NO₂[1][2]

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 1-(tert-butyl)pyrrole-2,5-dione[1]

InChI
InChI=1S/C8H11NO2/c1-8(2,3)9-6(10)4-5-

7(9)11/h4-5H,1-3H3[2]

InChIKey YEKDUBMGZZTUDY-UHFFFAOYSA-N[3]

SMILES CC(C)(C)N1C(=O)C=CC1=O[2]

PubChem CID 643190[1]

Physicochemical Properties
The physical and chemical properties of N-tert-Butylmaleimide are summarized in the tables

below. The presence of the bulky tert-butyl group and the polar maleimide ring imparts a unique

combination of characteristics to the molecule.

Table 2: Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylmaleimide
https://www.benchchem.com/product/b1268926?utm_src=pdf-body
https://www.benchchem.com/product/b1268926?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylmaleimide
https://cymitquimica.com/cas/4144-22-3/
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylmaleimide
https://cymitquimica.com/cas/4144-22-3/
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylmaleimide
https://cymitquimica.com/cas/4144-22-3/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/386421
https://cymitquimica.com/cas/4144-22-3/
https://pubchem.ncbi.nlm.nih.gov/compound/N-tert-Butylmaleimide
https://www.benchchem.com/product/b1268926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Weight 153.18 g/mol [3]

Appearance
White to off-white crystalline

solid or colorless liquid
[2]

Melting Point 62-64 °C

Boiling Point 189 °C (lit.) [3]

Density 1.059 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.477 (lit.) [3]

Flash Point 80 °C (closed cup) [3]

Solubility

Soluble in organic solvents like

acetone and dichloromethane;

limited solubility in water.

[2]

Table 3: Chemical and Spectroscopic Properties
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Property Description

Reactivity

Acts as an electrophile in Michael addition

reactions due to the electron-deficient double

bond in the maleimide ring.[2]

Stability
Stable under normal conditions, but reactive

towards nucleophiles.[2]

¹H NMR (500 MHz, CDCl₃)
δ (ppm): 6.61 (s, 2H, CH=CH), 1.45 (s, 9H,

C(CH₃)₃)

¹³C NMR (125 MHz, CDCl₃)
δ (ppm): 171.0 (C=O), 134.0 (CH=CH), 57.0

(C(CH₃)₃), 28.0 (C(CH₃)₃)

IR Spectroscopy

Characteristic absorption bands for C=O

stretching (around 1700 cm⁻¹), C=C stretching,

and C-N stretching.

Mass Spectrometry

Molecular ion peak (M⁺) expected at m/z 153.

Fragmentation may involve loss of the tert-butyl

group.

Synthesis of N-tert-Butylmaleimide
N-tert-Butylmaleimide is typically synthesized in a two-step process starting from maleic

anhydride and tert-butylamine. The first step involves the formation of N-tert-butylmaleamic

acid, which is subsequently cyclized via dehydration to yield the final product.
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Step 1: Amic Acid Formation

Step 2: Cyclization (Dehydration)

Maleic Anhydride
N-tert-Butylmaleamic Acid

(Intermediate)

tert-Butylamine

Anhydrous Ether

MA_TBA Nucleophilic Acyl Substitution

N-tert-Butylmaleimide

Heat

Acetic Anhydride

Sodium Acetate
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N-tert-Butylmaleimide + Thiol (R-SH)

Thiolate (R-S⁻)

Deprotonation
(pH 6.5-7.5)

Nucleophilic Attack
(Transition State)

Attack on C=C

Thioether Adduct

Protonation
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Cell Lysate or
Tissue Homogenate

Incubate with
N-tert-Butylmaleimide Probe

1. Protein Labeling

Affinity Purification
(e.g., Streptavidin beads for biotin tag)

2. Probe Enrichment

On-bead or Off-bead
Proteolytic Digestion (e.g., Trypsin)

3. Protein Digestion

LC-MS/MS Analysis

4. Mass Spectrometry

Data Analysis:
Peptide Identification and Quantification

5. Bioinformatic Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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